Cas no 1000342-95-9 (4-Bromo-6-(trifluoromethyl)-1H-indazole)

• Product Name: 4-Bromo-6-(trifluoromethyl)-1H-indazole
• CAS No: 1000342-95-9
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD09026956
• CID: 840423
• PubChem ID: 24729232
• Update Time: 2024-11-04

4-Bromo-6-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(trifluoromethyl)-1H-indazole
• 4-Bromo-6-trifluoromethyl-1H-indazole
• 4-Bromo-6-trifluoromethyl-indazole
• 6-(Trifluoromethyl)-4-bromo indazole
• AK110345
• KB-44409
• QC-10690
• 4-Bromo-6-(trifluoromethyl)
• 1H-Indazole,4-broMo-6-(trifluoroMethyl)-
• JRUCLQINUHVRJW-UHFFFAOYSA-N
• BCP14800
• 0052AA
• SB16359
• FCH1390230
• 4-Bromo-6-trifluoromethyl-1H-in dazole
• BC600095
• AB0098209
• AX8225552
• 1H-Indazole, 4-br
• 1000342-95-9
• EN300-3285093
• AKOS016008810
• DTXSID40646643
• 1H-Indazole, 4-bromo-6-(trifluoromethyl)-
• SY029273
• SCHEMBL14723382
• CS-W005309
• DS-4611
• Z1269221710
• DB-058242
• MFCD09026956

• MDL： MFCD09026956
• Inchi： 1S/C8H4BrF3N2/c9-6-1-4(8(10,11)12)2-7-5(6)3-13-14-7/h1-3H,(H,13,14)
• InChI Key： JRUCLQINUHVRJW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC2=C1C=NN2

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.1

Experimental Properties

• Density: 1.830±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),

4-Bromo-6-(trifluoromethyl)-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature